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Compound of Interest

Compound Name: Fmoc-10-Adc-OH

Cat. No.: B557996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fmoc-10-aminodecanoic acid (Fmoc-10-Adc-OH) is a specialized amino acid derivative

utilized in chemical synthesis, particularly in the construction of complex molecules such as

antibody-drug conjugates (ADCs) and other targeted therapeutics. The long aliphatic chain of

10-aminodecanoic acid provides a hydrophobic spacer, which can be critical for modulating the

physicochemical properties of the final conjugate. The fluorenylmethyloxycarbonyl (Fmoc)

protecting group allows for its use in standard solid-phase peptide synthesis (SPPS) protocols.

Proper storage and handling of this reagent are paramount to ensure its integrity, leading to

reliable and reproducible synthetic outcomes. This guide provides a comprehensive overview

of the recommended storage conditions, handling procedures, and safety precautions for

Fmoc-10-Adc-OH.

Physicochemical Properties
A summary of the key physicochemical properties of Fmoc-10-Adc-OH is presented below.

This data is essential for understanding its behavior in various experimental settings.
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Property Value

Chemical Name
10-(9H-fluoren-9-

ylmethoxycarbonylamino)decanoic acid

Synonyms
N-(9-Fluorenylmethyloxycarbonyl)-10-amino-

decanoic acid

CAS Number 143688-82-8

Molecular Formula C₂₅H₃₁NO₄

Molecular Weight 409.52 g/mol

Appearance White to off-white solid

Storage Recommendations
The stability of Fmoc-10-Adc-OH is critical for its successful application. Improper storage can

lead to degradation of the Fmoc group or other chemical modifications. The following table

summarizes the recommended storage conditions.

Parameter Recommendation Rationale

Temperature
Long-term: -20°CShort-term:

2-8°C

Low temperatures minimize

the rate of chemical

degradation.

Moisture
Store in a tightly sealed

container with a desiccant.

Fmoc-protected amino acids

are susceptible to hydrolysis.

Light
Store in an opaque or amber

container in a dark location.

The Fmoc group can be

sensitive to UV light, which

may cause degradation.

Atmosphere

For long-term storage,

consider flushing the container

with an inert gas (e.g., argon

or nitrogen).

Minimizes oxidation and

degradation from atmospheric

components.
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Handling and Safety Precautions
Due to its chemical nature as a fine powder and its role in synthesis, appropriate handling and

safety measures must be observed. The following table outlines the key safety

recommendations.

Precaution Details

Personal Protective Equipment (PPE)

- Eye Protection: Chemical safety goggles or

glasses with side shields.- Hand Protection:

Nitrile or other chemically resistant gloves.-

Body Protection: Laboratory coat.

Engineering Controls

- Ventilation: Handle in a well-ventilated area.

For weighing and handling of the powder, a

chemical fume hood is recommended to

minimize inhalation.

General Hygiene

- Avoid inhalation of dust.- Avoid contact with

skin and eyes.- Wash hands thoroughly after

handling.

Spill & Disposal

- Spills: Carefully sweep up solid spills to avoid

dust generation and place in a sealed container

for disposal. Absorb liquid spills with an inert

material.- Disposal: Dispose of as chemical

waste in accordance with local, state, and

federal regulations.

Solubility
Fmoc-10-Adc-OH is a hydrophobic molecule due to its long aliphatic chain and the fluorenyl

group. While specific quantitative solubility data is not readily available in the literature, the

following table provides general guidance on its solubility in common laboratory solvents. It is

recommended to perform small-scale solubility tests for specific applications.
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Solvent Expected Solubility Notes

N,N-Dimethylformamide (DMF) Soluble
Commonly used solvent for

solid-phase peptide synthesis.

Dimethyl sulfoxide (DMSO) Soluble
Can be used to prepare

concentrated stock solutions.

N-Methyl-2-pyrrolidone (NMP) Soluble
An alternative polar aprotic

solvent to DMF.

Dichloromethane (DCM) Moderately Soluble
May require a co-solvent like

DMF for higher concentrations.

Water Insoluble

The hydrophobic nature of the

molecule limits its solubility in

aqueous solutions.

Methanol (MeOH) Sparingly Soluble

Acetonitrile (ACN) Sparingly Soluble

Experimental Protocols
Preparation of a Stock Solution
This protocol describes the general procedure for preparing a stock solution of Fmoc-10-Adc-
OH for use in solid-phase peptide synthesis.

Materials:

Fmoc-10-Adc-OH

N,N-Dimethylformamide (DMF), peptide synthesis grade

Vortex mixer

Sonicator (optional)

Appropriate glassware
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Procedure:

Under a chemical fume hood, accurately weigh the desired amount of Fmoc-10-Adc-OH into

a clean, dry glass vial.

Add the calculated volume of DMF to the vial to achieve the target concentration (e.g., 0.5

M).

Tightly cap the vial and vortex the mixture until the solid is fully dissolved.

If the solid does not readily dissolve, sonicate the vial for 5-10 minutes.

Visually inspect the solution to ensure there are no undissolved particulates before use.

If not for immediate use, store the stock solution at -20°C. Before use, allow the solution to

warm to room temperature and ensure the solute is fully dissolved.

Coupling of Fmoc-10-Adc-OH in Solid-Phase Peptide
Synthesis (SPPS)
This protocol outlines a general method for coupling Fmoc-10-Adc-OH to a resin-bound

peptide with a free N-terminal amine.

Materials:

Fmoc-deprotected peptide-resin

Stock solution of Fmoc-10-Adc-OH in DMF

Coupling reagent (e.g., HBTU, HATU)

Base (e.g., N,N-Diisopropylethylamine - DIPEA)

DMF, peptide synthesis grade

SPPS reaction vessel

Procedure:
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Swell the Fmoc-deprotected peptide-resin in DMF.

In a separate vial, pre-activate the Fmoc-10-Adc-OH. For a 0.1 mmol scale synthesis, mix:

4 equivalents of Fmoc-10-Adc-OH solution (0.4 mmol)

3.9 equivalents of coupling reagent (e.g., HBTU) (0.39 mmol)

8 equivalents of DIPEA (0.8 mmol)

Briefly vortex the activation mixture.

Add the activation mixture to the swollen resin in the reaction vessel.

Agitate the reaction mixture at room temperature for the desired coupling time (typically 1-2

hours).

Monitor the coupling reaction for completion using a qualitative test (e.g., Kaiser test).

Once the coupling is complete, drain the reaction vessel and wash the resin thoroughly with

DMF to remove excess reagents and byproducts.

The resin is now ready for the next Fmoc deprotection and coupling cycle.

Visualizations
Logical Workflow for Storage and Handling
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Workflow for Storage and Handling of Fmoc-10-Adc-OH

Storage

Handling

Disposal

Store at -20°C (long-term)
or 2-8°C (short-term)

Keep in a tightly sealed
container with desiccant

Wear appropriate PPE:
- Safety goggles
- Nitrile gloves

- Lab coat

Use an opaque or
amber container

Handle in a well-ventilated
area or fume hood

Avoid dust inhalation and
skin/eye contact.

Wash hands after use.

Clean spills carefully,
avoiding dust generation

Dispose of as chemical
waste according to regulations

Click to download full resolution via product page

Caption: A logical workflow for the proper storage, handling, and disposal of Fmoc-10-Adc-OH.
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Decision Tree for Use in SPPS

Decision Tree for Using Fmoc-10-Adc-OH in SPPS

Start: Need to incorporate
a C10 spacer?

Prepare stock solution
in DMF or NMP

Is the compound
fully dissolved?

Sonicate or gently warm

No

Proceed to coupling reaction

Yes

Pre-activate with coupling
reagent and base

Add to deprotected
peptide-resin

Monitor reaction
(e.g., Kaiser test)

Is coupling complete?

Wash resin thoroughly

Yes
Recouple or cap

unreacted amines

No

Proceed to next SPPS cycle
or final cleavage

Click to download full resolution via product page
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Caption: A decision tree outlining the key steps for the successful use of Fmoc-10-Adc-OH in

SPPS.

To cite this document: BenchChem. [Fmoc-10-Adc-OH: A Technical Guide to Storage and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557996#storage-and-handling-recommendations-for-
fmoc-10-adc-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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